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Abstract

Cupressuflavone is a naturally occurring biflavonoid renowned for its diverse pharmacological
activities, including anti-inflammatory, antioxidant, and antiviral properties.[1][2] A thorough
understanding of its chemical structure and stereochemistry is paramount for its potential
development as a therapeutic agent. This technical guide provides a comprehensive overview
of the structural features of cupressuflavone, including its chemical composition, bonding, and
three-dimensional arrangement. It details the experimental protocols used for its isolation,
purification, and structural elucidation, and presents key quantitative data in a clear, tabular
format. Furthermore, this guide visualizes the molecular structure and the logical workflow for
its characterization using Graphviz diagrams, offering a valuable resource for researchers in
the fields of natural product chemistry, medicinal chemistry, and drug discovery.

Chemical Structure

Cupressuflavone is a biflavonoid, meaning it is composed of two flavonoid units linked
together.[3] Specifically, it is a symmetrical dimer of the flavone apigenin, connected by a C-C
bond between the C-8 positions of the two apigenin moieties.[3][4] This linkage is a key feature,
distinguishing it from other biflavonoids like amentoflavone where the linkage is between C-3'
and C-8 positions.
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The systematic IUPAC name for cupressuflavone is 8-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-

oxochromen-8-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one.[3][5] Its molecular formula

is C30H18010.[3]

Figure 1: Chemical Structure of Cupressuflavone.

Physicochemical Properties

A summary of the key physicochemical properties of cupressuflavone is provided in Table 1.

Property Value Reference(s)
Molecular Formula C30H18010 [3]
Molecular Weight 538.5 g/mol [2][3]

Monoisotopic Mass

538.08999677 Da

[3]

8-[5,7-dihydroxy-2-(4-

hydroxyphenyl)-4-oxochromen-

IUPAC Name . [31[5]
8-yl]-5,7-dihydroxy-2-(4-
hydroxyphenyl)chromen-4-one

CAS Number 3952-18-9 [2][3]

Topological Polar Surface Area 174 A2 [3]

Appearance Powder [6]
Soluble in Chloroform,

Solubility Dichloromethane, Ethyl [6]
Acetate, DMSO, Acetone

Stereochemistry

The C8-C8" bond between the two apigenin units in cupressuflavone is a single bond.

Rotation around this bond can be restricted due to steric hindrance from the bulky ortho

substituents on the aromatic rings. This restricted rotation gives rise to a phenomenon known

as atropisomerism, where the molecule can exist as a pair of non-superimposable, mirror-

image stereoisomers (enantiomers) that do not arise from a traditional chiral center.[7]
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The absolute stereochemistry of related biflavonoids has been determined using chiroptical
methods such as Circular Dichroism (CD) spectroscopy.[7] For instance, the absolute
configuration of (-)-4',4™,7,7"-tetra-O-methylcupressuflavone has been determined by
comparing experimental CD spectra with theoretical calculations.[7] Similarly, atropisomeric
glucosides of cupressuflavone have been isolated and their absolute configurations
determined using 2D NMR and CD spectroscopy.[7]

Experimental Protocols
Isolation and Purification

Cupressuflavone can be isolated from various plant sources, including species of Cupressus,
Juniperus, and Lophira. A general protocol for its isolation and purification is as follows:

o Extraction: The dried and powdered plant material (e.g., leaves) is extracted with a suitable
solvent, such as acetone or methanol, at room temperature.

o Fractionation: The crude extract is then subjected to column chromatography over silica gel.
The column is typically eluted with a gradient of solvents, such as a mixture of benzene,
pyridine, and formic acid.[5]

« Purification: Fractions containing cupressuflavone, as identified by thin-layer
chromatography (TLC), are combined. Further purification can be achieved by re-
chromatography on a Sephadex LH-20 column using methanol as the eluent.[5] The purity of
the isolated compound is then confirmed by HPLC.

Structural Elucidation

The structure of cupressuflavone is typically elucidated using a combination of spectroscopic
techniques.

o UV-Visible Spectroscopy: In methanol, flavones typically show two major absorption bands.
For cupressuflavone, these are observed around 270 nm (Band Il, corresponding to the A-
ring) and 330 nm (Band I, corresponding to the B-ring).

« Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the functional groups present in
the molecule. Key absorptions for cupressuflavone include those for hydroxyl (-OH) groups,
carbonyl (C=0) groups of the y-pyrone ring, and aromatic C=C bonds.
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e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine
the exact molecular weight and elemental composition of cupressuflavone.[6] Tandem MS
(MS/MS) experiments provide information about the fragmentation pattern, which helps in
confirming the structure. The pseudo-molecular ion [M-H]~ is often observed in negative ion
mode.[8]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and 3C) and 2D (COSY, HSQC,
HMBC) NMR spectroscopy are crucial for the complete structural assignment of
cupressuflavone.[5][9] *H NMR provides information about the protons in the molecule,
while 3C NMR provides information about the carbon skeleton. 2D NMR experiments
establish the connectivity between protons and carbons, allowing for the unambiguous
assignment of all signals and confirming the 8-8" linkage between the two apigenin units.

Quantitative Analysis by HPLC-DAD

A validated High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD)
method has been developed for the quantification of cupressuflavone.[10][11]
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Parameter Value Reference(s)

Chromatographic Conditions

Column C18 (150 mm x 4.6 mmI.D., 5 (0J[L1][12]
um)

Mobile Phase We-lter: Acetonitrile: Formic (LOJ1I[12]
Acid (60: 40: 0.1%, v/v)

Flow Rate 1.0 mL/min [10][11][12]

Detection Wavelength 330 nm [LO][11][12]

Column Temperature 25°C [11]

Validation Parameters

Linearity Range 0.5 - 40 pg/mL [LO][11][12]

Correlation Coefficient (r2) >0.999 [10][11][12]

Limit of Detection (LOD) 0.15 pg/mL [10][11][22]

Limit of Quantitation (LOQ) 0.47 pg/mL [10][11][12]

Intraday Precision (RSD%) <3% [10][11][12]

Interday Precision (RSD%) < 3% [10][11][22]

Accuracy (RE%) <15% [1O][11][12]

Logical Workflow for Structural and Stereochemical
Elucidation

The process of fully characterizing the chemical structure and stereochemistry of
cupressuflavone follows a logical progression of experimental techniques. This workflow is
illustrated in the diagram below.

Figure 2: Workflow for the Elucidation of Cupressuflavone.

Conclusion
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Cupressuflavone possesses a well-defined chemical structure as a symmetrical biflavonoid
derived from apigenin. Its stereochemistry is characterized by the potential for atropisomerism
due to restricted rotation around the central C-C bond. The isolation, purification, and structural
elucidation of cupressuflavone are achieved through a combination of chromatographic and
spectroscopic techniques, with HPLC-DAD providing a robust method for its quantification. This
comprehensive technical guide serves as a foundational resource for scientists and
researchers, facilitating further investigation into the medicinal chemistry and therapeutic
potential of this promising natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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